molecular formula C16H14N4O3 B2593408 7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one CAS No. 2034421-12-8

7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one

Cat. No. B2593408
CAS RN: 2034421-12-8
M. Wt: 310.313
InChI Key: PNNAQKNJKFOOHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one is a useful research compound. Its molecular formula is C16H14N4O3 and its molecular weight is 310.313. The purity is usually 95%.
BenchChem offers high-quality 7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Theoretical Studies

One study delved into the structural features of a related compound, employing both experimental (X-ray diffraction, FT-IR spectroscopy) and theoretical (Hartree-Fock and Density Functional Theory) methods to determine its molecular structure and vibrational frequencies. This research showcases the compound's potential in facilitating molecular modeling and understanding of structural dynamics in similar chemical entities (Gumus et al., 2018).

Antimicrobial Activity

Another area of application involves the antimicrobial properties of compounds within this chemical domain. Research on new 1,2,4-triazoles derived from isonicotinic acid hydrazide revealed significant antimicrobial activity, suggesting the potential of structurally similar compounds in the development of new antimicrobial agents (Bayrak et al., 2009).

Antitumor and Antioxidant Activities

Compounds with pyridine and oxadiazole moieties have been investigated for their antitumor and antioxidant properties. A study focusing on the synthesis and evaluation of such compounds against Mycobacterium tuberculosis highlighted their potential in antituberculosis therapy, underscoring the utility of these chemical scaffolds in exploring novel antitumor agents (Gezginci et al., 1998).

Heterocyclic Synthesis

Research on solvent-free heterocyclic synthesis, including the creation of oxadiazoles and related compounds, demonstrates the importance of these structures in developing new synthetic methodologies. This approach not only provides a greener alternative to traditional synthesis but also opens up new avenues for creating compounds with potential applications across various fields of chemistry and pharmacology (Martins et al., 2009).

properties

IUPAC Name

7-methoxy-8-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-2,3-dihydro-1H-indolizin-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O3/c1-22-12-9-13(21)20-8-2-3-11(20)14(12)16-18-15(19-23-16)10-4-6-17-7-5-10/h4-7,9H,2-3,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNNAQKNJKFOOHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=O)N2CCCC2=C1C3=NC(=NO3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methoxy-8-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-2,3-dihydroindolizin-5(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.